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Compound of Interest

Compound Name: LAS17

Cat. No.: B10831071

Get Quote

A Note on the Target "LAS17": Initial searches for a therapeutic target designated "LAS17" did

not yield specific results for a molecule of that name in clinical or preclinical development. The

term "Las17" refers to a protein in yeast (Saccharomyces cerevisiae) that is a homolog of the

human Wiskott-Aldrich Syndrome protein (WASp). Given the context of therapeutic potential,

this guide will explore two likely interpretations of the intended topic, both of which represent

significant areas of drug development:

Targeting the WASp Pathway: Focused on the human homolog of yeast Las17, the Wiskott-

Aldrich Syndrome protein (WASp), a key regulator of actin polymerization in hematopoietic

cells. Therapeutic strategies in this area primarily address Wiskott-Aldrich Syndrome, a rare

genetic disorder caused by mutations in the WAS gene, and are also being explored for

hematological malignancies.

Targeting the Th17/IL-17 Pathway: Focused on T helper 17 (Th17) cells and the pro-

inflammatory cytokine Interleukin-17 (IL-17). This is a major therapeutic area for a range of

autoimmune and inflammatory diseases. It is plausible that "LAS17" was a typographical

error for "IL-17".
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This guide will provide a comparative overview of the therapeutic potential, experimental data,

and methodologies for both of these interpretations to offer a comprehensive resource for

researchers, scientists, and drug development professionals.

Part 1: Targeting the WASp Pathway for Genetic
Disorders and Cancer
The Wiskott-Aldrich Syndrome protein (WASp) is a crucial regulator of actin dynamics within

hematopoietic cells. Its dysfunction leads to the severe immunodeficiency, thrombocytopenia,

and eczema characteristic of Wiskott-Aldrich Syndrome. Therapeutic strategies are aimed at

restoring functional WASp or targeting WASp-dependent pathways in cancer.

Comparative Analysis of WASp-Targeting Therapeutics
Two primary therapeutic modalities are being investigated: gene therapy for Wiskott-Aldrich

Syndrome and small molecule inhibitors for hematological malignancies.
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Therapeutic
Agent

Modality Indication
Mechanism of
Action

Key Efficacy
Data

Waskyra™

(etuvetidigene

autotemcel)

Gene Therapy

(ex vivo)

Wiskott-Aldrich

Syndrome

Autologous

CD34+

hematopoietic

stem cells are

transduced with

a lentiviral vector

to express

functional WASp.

[1][2][3]

Severe

Infections:

Reduced from

2.0 events/year

pre-treatment to

0.12–0.15

events/year post-

treatment.[1][4]

Bleeding Events:

Reduced from

2.0 events/year

pre-treatment to

0.16 events/year

post-treatment.

EG-011
Small Molecule

Activator

Hematological

Malignancies

(preclinical)

First-in-class

small molecule

activator of the

auto-inhibited

form of WASp,

leading to anti-

tumor activity.

Demonstrated

cytotoxic activity

in one-third of 62

lymphoma cell

lines and showed

in vivo efficacy in

a mantle cell

lymphoma

xenograft model

with no evidence

of toxicity.

Wiskostatin
Small Molecule

Inhibitor

Research/Preclin

ical

Inhibits WASp by

stabilizing its

autoinhibited

conformation.

Primarily used as

a research tool to

probe WASp

function.

SMC#13 Small Molecule

Degrader

Hematological

Malignancies

(preclinical)

Promotes WASp

degradation and

has shown anti-

tumor activity in

Inhibits key

WASp-

dependent actin

processes in
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lymphoma and

leukemia

models.

several types of

hematopoietic

malignancies in

vitro and in vivo.

Experimental Protocols for Evaluating WASp-Targeting
Therapies
1. Lentiviral Vector-Based Gene Therapy for Wiskott-Aldrich Syndrome

Objective: To restore functional WASp expression in a patient's hematopoietic stem cells.

Methodology:

Stem Cell Collection: CD34+ hematopoietic stem cells are collected from the patient's

blood or bone marrow.

Genetic Modification (Transduction): The collected cells are modified ex vivo using a

lentiviral vector that carries a functional copy of the WAS gene. The vector is designed to

integrate the gene into the cell's DNA.

Conditioning Regimen: The patient undergoes chemotherapy to prepare the bone marrow

to receive the genetically modified cells.

Reinfusion: The corrected stem cells are infused back into the patient.

Engraftment and Monitoring: The genetically modified cells migrate to the bone marrow,

engraft, and begin to produce healthy blood and immune cells that express functional

WASp. Patient outcomes, including infection rates, bleeding episodes, and immune

function, are monitored long-term.

2. In Vitro Actin Polymerization Assay

Objective: To assess the effect of small molecules on WASp-mediated actin polymerization.

Methodology:
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Reagents: Purified autoinhibited WASp, Arp2/3 complex, and pyrene-labeled actin

monomers.

Assay Setup: The assay is performed in a multi-well plate format.

Procedure:

A reaction mixture containing buffer, pyrene-labeled actin, and the Arp2/3 complex is

prepared.

The test compound (e.g., EG-011) is added to the experimental wells.

The reaction is initiated by the addition of WASp.

Data Acquisition: The fluorescence of pyrene-labeled actin is measured over time using a

fluorescence plate reader. An increase in fluorescence indicates actin polymerization.

Analysis: The rate of actin polymerization is calculated from the slope of the fluorescence

curve. The effect of the test compound is determined by comparing the polymerization rate

in its presence to a control without the compound.

Visualizing WASp-Related Pathways and Workflows
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Caption: WASp signaling and points of therapeutic intervention.
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Caption: Ex vivo gene therapy workflow for Wiskott-Aldrich Syndrome.

Part 2: Targeting the Th17/IL-17 Pathway in
Autoimmune Diseases
The Th17/IL-17 pathway is a central driver of inflammation in a variety of autoimmune

diseases. Th17 cells produce the cytokine IL-17, which acts on various cell types to promote

inflammation and tissue damage. Targeting this pathway with monoclonal antibodies has

revolutionized the treatment of conditions like psoriasis, psoriatic arthritis, and ankylosing

spondylitis.
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Comparative Analysis of IL-17 Inhibitors
Several IL-17 inhibitors are approved for clinical use, each with a specific mechanism of action.

Therapeutic Agent Target
Approved
Indications

Key Efficacy Data
(Psoriasis, PASI75
at week 12)

Secukinumab

(Cosentyx®)
IL-17A

Plaque Psoriasis,

Psoriatic Arthritis,

Ankylosing Spondylitis

~83%

Ixekizumab (Taltz®) IL-17A

Plaque Psoriasis,

Psoriatic Arthritis,

Ankylosing Spondylitis

~89%

Brodalumab (Siliq®)
IL-17 Receptor A (IL-

17RA)
Plaque Psoriasis ~85%

Bimekizumab

(Bimzelx®)
IL-17A and IL-17F

Plaque Psoriasis,

Psoriatic Arthritis,

Ankylosing Spondylitis

Statistically superior to

other biologics in

attaining PASI90 and

PASI100 levels in a

network meta-

analysis.

Note on Comparative Efficacy: Head-to-head trials and meta-analyses suggest that inhibitors

targeting the IL-17 pathway are highly effective, with some studies indicating faster responses

and higher clearance rates for certain agents. For psoriatic arthritis, IL-17 inhibitors have shown

significant improvements in ACR20, ACR50, and ACR70 response rates compared to placebo.

Experimental Protocols for Evaluating IL-17 Inhibitors
1. In Vitro Neutralization Assay

Objective: To determine the ability of an antibody to block the biological activity of IL-17.

Methodology:
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Cell Line: A cell line that responds to IL-17 stimulation, such as normal human dermal

fibroblasts (NHDFs), is used.

Stimulation: Cells are stimulated with recombinant IL-17A or IL-17F, often in combination

with another cytokine like TNF-α to enhance the response.

Inhibition: The therapeutic antibody is pre-incubated with the IL-17 cytokine before being

added to the cells.

Readout: The production of a downstream inflammatory mediator, such as IL-6, is

measured in the cell supernatant using an ELISA or a similar immunoassay.

Analysis: The concentration of the antibody required to inhibit 50% of the IL-17-induced

response (IC50) is calculated.

2. Non-Cell-Based Ligand Binding Assay for Neutralizing Antibodies

Objective: To detect and quantify neutralizing antibodies against IL-17 in patient serum.

Methodology:

Platform: An electrochemiluminescence (ECL) assay platform is utilized.

Principle: The assay measures the ability of antibodies in a sample to block the binding of

IL-17A to its receptor, IL-17R.

Procedure:

Recombinant IL-17R is coated on the assay plate.

Biotinylated IL-17A is pre-incubated with the patient serum sample.

The mixture is added to the plate, and the amount of biotinylated IL-17A that binds to

the receptor is detected using a streptavidin-conjugated ECL label.

Analysis: A reduction in the ECL signal compared to a control indicates the presence of

neutralizing antibodies in the serum. The titer of neutralizing antibodies can be quantified.
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Caption: The Th17/IL-17 signaling pathway and mechanisms of IL-17 inhibitors.
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Caption: Workflow for an in vitro IL-17 neutralization assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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